Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride
Overview
Description
“Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride” is a chemical compound used in chemical synthesis . It is also known as “1-Benzyl-3-carbomethoxy-4-piperidone hydrochloride” and has the empirical formula C14H17NO3 · HCl . Its CAS number is 3939-01-3 .
Synthesis Analysis
The synthesis of this compound involves the addition of benzylamine to methyl acrylate under heated reflux conditions, resulting in N,N-dimethyl-β-methylacrylate benzylamine . This is then refluxed with sodium methoxide to form a cyclic compound, 1-benzyl-3-methoxycarbonyl-4-piperidone . The final product is obtained by forming a salt with hydrochloric acid .Molecular Structure Analysis
The molecular structure of “Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride” is represented by the SMILES string: Cl.COC(=O)C1CN(CCC1=O)Cc2ccccc2 . The molecular weight of the compound is 283.75 .Physical And Chemical Properties Analysis
The compound has a melting point of 185°C (dec.) (lit.) . It has a molecular weight of 283.75 and a molar mass of 283.75062 . The boiling point is 366°C at 760 mmHg, and the flash point is 175.2°C . The vapor pressure is 1.5E-05mmHg at 25°C .Scientific Research Applications
Medicinal Chemistry: Receptor Agonists and Antagonists Synthesis
This compound serves as a crucial building block in the synthesis of receptor agonists and antagonists . It’s particularly valuable in the development of molecules that can interact with specific neural receptors, which is a significant area of research for treating various neurological disorders.
Pharmacology: D4 Receptor Binding
In pharmacological research, this compound has been identified as a medicament that binds to the D4 dopamine receptor in the brain . This application is vital for creating drugs that target psychiatric conditions like schizophrenia and attention deficit hyperactivity disorder (ADHD).
Organic Synthesis: Heterocyclic Compound Formation
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride is used as a starting reagent in the synthesis of complex organic molecules, including heterocyclic compounds . These structures are common in many pharmaceuticals and are essential for creating a variety of therapeutic agents.
Materials Science: Chemical Synthesis
While not directly related to materials science, this compound is used in chemical synthesis processes that can lead to the development of new materials . Its role in forming new chemical structures makes it a valuable asset in the creation of novel materials with potential applications in various industries.
Analytical Chemistry: Chemical Analysis and Testing
The compound is utilized in chemical synthesis, which is foundational for analytical chemistry practices . It aids in the development of analytical methods and the synthesis of standards and reagents used in chemical analysis.
Biochemistry: Synthesis of Bioactive Molecules
In biochemistry, this compound is employed in the synthesis of bioactive molecules that can have profound effects on biological systems . It’s instrumental in creating compounds that can be used to study biochemical pathways and processes.
Safety and Hazards
The compound is classified as a combustible solid . It does not have a flash point . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound . Thermal decomposition of the compound can lead to the release of irritating gases and vapors .
properties
IUPAC Name |
methyl 1-benzyl-4-oxopiperidine-3-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3.ClH/c1-18-14(17)12-10-15(8-7-13(12)16)9-11-5-3-2-4-6-11;/h2-6,12H,7-10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRADBAOVPACOQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CN(CCC1=O)CC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80960072 |
Source
|
| Record name | Methyl 1-benzyl-4-oxopiperidine-3-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80960072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | |
CAS RN |
3939-01-3 |
Source
|
| Record name | 3-Piperidinecarboxylic acid, 4-oxo-1-(phenylmethyl)-, methyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3939-01-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003939013 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 1-benzyl-4-oxopiperidine-3-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80960072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.385 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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